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Compound of Interest

Compound Name: 6-Methyl-3,5-heptadien-2-one

Cat. No.: B091463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Methyl-3,5-heptadien-2-one, a

significant compound in the flavor and fragrance industry with potential applications in chemical

synthesis. This document outlines its chemical identity, including its IUPAC name and various

synonyms, and presents its physicochemical properties in a structured format.

Chemical Identity
6-Methyl-3,5-heptadien-2-one is an organic compound classified as an enone.[1][2] It is a key

intermediate in various industrial applications, including the synthesis of specialty chemicals

and pharmaceuticals.[3] The molecule exists as stereoisomers, primarily the (E) and (Z) forms,

which may have different sensory properties.

1.1. IUPAC Name

The formal IUPAC name for this compound specifies the stereochemistry of the double bonds.

The most commonly referenced isomer is:

(3E)-6-methylhepta-3,5-dien-2-one[2][4]

The (Z)-isomer is identified as:

(3Z)-6-methylhepta-3,5-dien-2-one[4][5]
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1.2. Synonyms

The compound is known by a multitude of synonyms in commercial and scientific literature. The

following table summarizes the most common names and identifiers.

Synonym Reference

Methylheptadienone [4]

3,5-Heptadien-2-one, 6-methyl- [4]

2-Methylhepta-2,4-dien-6-one [4]

6-Methylhepta-3,5-dien-2-one [4]

6-Methyl-trans-3,5-heptadien-2-one [4]

(E)-6-Methyl-3,5-heptadien-2-one [4]

FEMA No. 3363 [4]

6-Methyl-3,5-heptadienone-2 [5][6]

2-methyl-2,4-heptadien-6-one [6]

6-Methyl-hepta-3,5-diene-2-one [6]

CAS Registry Number: 1604-28-0[4][6]

Physicochemical Properties
A summary of the key physicochemical properties of 6-Methyl-3,5-heptadien-2-one is

presented below. These properties are crucial for its handling, application, and in silico

modeling.
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Property Value

Molecular Formula C₈H₁₂O

Molecular Weight 124.18 g/mol

Appearance Clear colorless to light yellow liquid[3][7]

Odor Cinnamon-like with a coconut undertone[7][8]

Boiling Point 189 - 191 °C

Density 0.89 g/cm³

Refractive Index n20/D 1.533 - 1.537

Solubility Miscible with alcohol, immiscible in water[7]

Flash Point 177.00 °F (80.56 °C)

Occurrence and Applications
6-Methyl-3,5-heptadien-2-one has been reported to occur naturally in various plants and food

items, including lavandin oil, grapes, tomatoes, green tea, and cooked rice.[7] Due to its distinct

aroma, it is utilized as a flavoring agent in food products and as a fragrance component in

perfumes.[3] Furthermore, its chemical structure makes it a valuable intermediate in the

synthesis of more complex molecules for the pharmaceutical and agrochemical industries.[3]

Logical Relationships of Nomenclature
The following diagram illustrates the hierarchical and synonymous relationships between the

various names used for 6-Methyl-3,5-heptadien-2-one.
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Nomenclature for 6-Methyl-3,5-heptadien-2-one

6-Methyl-3,5-heptadien-2-one

IUPAC Name Synonyms

(3E)-6-methylhepta-3,5-dien-2-one (3Z)-6-methylhepta-3,5-dien-2-one Methylheptadienone 6-Methyl-trans-3,5-heptadien-2-one FEMA 3363

Click to download full resolution via product page

Caption: Nomenclature hierarchy for 6-Methyl-3,5-heptadien-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Showing Compound 6-Methyl-3,5-heptadien-2-one (FDB008208) - FooDB [foodb.ca]

2. ymdb.ca [ymdb.ca]

3. chemimpex.com [chemimpex.com]

4. 6-Methyl-3,5-heptadien-2-one | C8H12O | CID 5370101 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 6-Methyl-hepta-3,5-diene-2-one | C8H12O | CID 12510894 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 6-Methyl-3,5-heptadiene-2-one [webbook.nist.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b091463?utm_src=pdf-body-img
https://www.benchchem.com/product/b091463?utm_src=pdf-body
https://www.benchchem.com/product/b091463?utm_src=pdf-custom-synthesis
https://foodb.ca/compounds/FDB008208
https://www.ymdb.ca/compounds/YMDB15959
https://www.chemimpex.com/products/34629
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methyl-3_5-heptadien-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methyl-3_5-heptadien-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/12510894
https://pubchem.ncbi.nlm.nih.gov/compound/12510894
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C8H12O/c1-7(2)5-4-6-8(3)9/h4-6H,1-3H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. 6-METHYL-3,5-HEPTADIEN-2-ONE | 1604-28-0 [chemicalbook.com]

8. methyl heptadienone, 1604-28-0 [thegoodscentscompany.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 6-Methyl-3,5-heptadien-
2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091463#6-methyl-3-5-heptadien-2-one-synonyms-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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